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Compound of Interest

Compound Name: BPR1M97

Cat. No.: B15617538 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

As a potent dual mu-opioid receptor (MOP) and nociceptin-orphanin FQ peptide (NOP)

receptor agonist, BPR1M97 requires careful handling and disposal to ensure the safety of

laboratory personnel and prevent environmental contamination.[1][2][3][4] While a specific

Safety Data Sheet (SDS) with official disposal procedures for BPR1M97 is not publicly

available, this document provides a comprehensive guide based on general best practices for

the disposal of potent, research-grade opioid compounds in a laboratory setting. Adherence to

institutional and local regulations is mandatory.

Core Principles of BPR1M97 Disposal
The primary goals for the proper disposal of BPR1M97 are to:

Protect Personnel: Prevent accidental exposure through inhalation, ingestion, or skin

contact.

Prevent Diversion: Ensure the compound cannot be retrieved and misused.

Environmental Protection: Avoid the release of this potent pharmacological agent into the

environment.

BPR1M97: Summary of Known Information
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Due to the limited availability of public safety data, a comprehensive quantitative summary is

not possible. The following table summarizes the key known characteristics of BPR1M97.

Characteristic Data Source

CAS Number 2059904-66-2 MedchemExpress

Molecular Formula C₂₈H₃₅N₃O₄ MedchemExpress

Molecular Weight 493.60 g/mol MedchemExpress

Receptor Binding Affinity (Ki) MOP: 1.8 nM, NOP: 4.2 nM [1]

Storage of Stock Solutions
-80°C for up to 2 years; -20°C

for up to 1 year
[1]

Known Solubilities Soluble in DMSO [1]

Step-by-Step Disposal Procedures for BPR1M97
Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with all applicable regulations. The

following procedures are based on general laboratory safety principles for potent compounds.

Decontamination of Labware and Surfaces
Rinsing: All glassware, spatulas, and other equipment that have come into contact with

BPR1M97 should be triple-rinsed with a suitable solvent in which BPR1M97 is soluble (e.g.,

DMSO), followed by rinses with a miscible solvent (e.g., ethanol or isopropanol), and finally

water.

Collection of Rinsate: The initial rinsate containing the dissolved compound is considered

hazardous waste and must be collected in a designated, labeled waste container.

Subsequent rinses may also need to be collected depending on institutional policies.

Surface Cleaning: Work surfaces should be decontaminated using a cleaning agent known

to be effective for similar compounds or as recommended by your EHS office.
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Disposal of Unused BPR1M97 (Pure Compound or
Solutions)
Unused BPR1M97, whether in solid form or in solution, should be treated as hazardous

chemical waste.

Waste Segregation: Do not mix BPR1M97 waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines.

Packaging:

Solid Waste: Place solid BPR1M97 in a clearly labeled, sealed, and compatible container.

Liquid Waste: Collect solutions containing BPR1M97 and the initial, concentrated rinsate

in a designated, sealed, and leak-proof waste container. The container material must be

compatible with the solvent used.

Labeling: The waste container must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "BPR1M97"

The approximate concentration and quantity

The solvent(s) present

The date of accumulation

Any associated hazard symbols (e.g., toxic)

Storage: Store the sealed and labeled waste container in a designated, secure, and well-

ventilated satellite accumulation area until it is collected by your institution's hazardous waste

management service.

Experimental Protocol: Rendering Potent Opioids
Non-Retrievable (General Guidance)
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While no specific experimental protocol for the degradation or disposal of BPR1M97 was

found, a general approach for rendering potent opioid compounds non-retrievable in a

laboratory setting involves chemical degradation. This process should only be carried out by

trained personnel in a controlled laboratory environment and in accordance with institutional

EHS approval.

Objective: To chemically alter the BPR1M97 molecule to eliminate its pharmacological activity

before final disposal.

Materials:

Unused BPR1M97

Appropriate personal protective equipment (PPE): lab coat, safety glasses, and chemical-

resistant gloves

Fume hood

Glass reaction vessel

Stir plate and stir bar

Reagents for degradation (subject to EHS approval, but may include strong oxidizing agents,

strong acids, or bases, depending on the chemical structure of the compound)

Procedure (Example using oxidation - REQUIRES EHS APPROVAL):

Consult EHS: Before proceeding, present a detailed plan to your institution's EHS

department for approval. This plan should include the specific reagents and conditions you

intend to use.

Preparation: In a chemical fume hood, dissolve the BPR1M97 in an appropriate solvent.

Reaction: Slowly add the approved degradation reagent (e.g., potassium permanganate,

sodium hypochlorite) to the stirred solution. The reaction conditions (temperature, time) will

depend on the chosen reagent and the stability of BPR1M97.
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Neutralization/Quenching: After the reaction is complete, quench any excess reagent and

neutralize the solution as per your approved protocol.

Verification (Optional but Recommended): If analytical capabilities are available (e.g., HPLC,

LC-MS), analyze a sample of the treated solution to confirm the absence of the parent

compound.

Disposal: The final, treated solution must still be disposed of as hazardous chemical waste,

but it now has a reduced risk of diversion. The waste container should be labeled with the

final contents of the solution.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

BPR1M97 in a laboratory setting.
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Collect initial rinsate
as hazardous waste

Arrange for EHS
Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of BPR1M97 waste in a laboratory.

By following these guidelines and working closely with your institution's safety professionals,

you can ensure the safe and compliant disposal of BPR1M97, contributing to a secure

research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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